Cas no 477486-62-7 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide
• CAS No: 477486-62-7
• MF: C₁₇H₁₀IN₃OS₂
• MW: 463.315272808075
• CID: 6246523
• PubChem ID: 5059783
• Update Time: 2025-10-23

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide
• 477486-62-7
• AKOS024599984
• F0779-0621
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2-iodobenzamide
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2-iodobenzamide

• Inchi： 1S/C17H10IN3OS2/c18-11-6-2-1-5-10(11)15(22)21-17-20-13(9-23-17)16-19-12-7-3-4-8-14(12)24-16/h1-9H,(H,20,21,22)
• InChI Key： VGMLGJPOMDWWDG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(NC1=NC(=CS1)C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 462.93100g/mol
• Monoisotopic Mass: 462.93100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 111Ų

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide

N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide: A Promising Compound in Medicinal Chemistry

N-4-(1,3-Benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide (CAS No. 477486-62-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide is characterized by the presence of a benzothiazole moiety and a thiazole ring, both of which are functional groups that contribute to its pharmacological profile. The iodine substituent at the 2-position of the benzene ring adds further complexity and reactivity to the molecule, making it an intriguing candidate for various biological studies.

Recent research has highlighted the potential of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide in the treatment of cancer. Studies have shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and the inhibition of cell cycle progression, which are critical processes in cancer cell survival and proliferation.

In addition to its anticancer properties, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have therapeutic potential in the management of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-2-iodobenzamide have also been studied to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development.

To further explore the therapeutic potential of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-y l - 2 - iodo benzamide, several preclinical studies have been conducted using animal models. These studies have shown promising results in terms of efficacy and safety. For example, in a mouse model of colon cancer, treatment with this compound led to a significant reduction in tumor size without causing significant toxicity to normal tissues.

The structural diversity and biological activity of N - 4 - ( 1 , 3 - benzothia z o l - 2 - y l ) - 1 , 3 - thia z o l - 2 - y l - 2 - iodo benzamide make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are currently exploring various structural modifications to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, N - 4 - ( 1 , 3 - benzothia z o l - 2 - y l ) - 1 , 3 - thia z o l - 2 - y l - 2 - iodo benzamide (CAS No. 477486-62-7) represents a promising compound in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to unravel its full potential, this compound may pave the way for new therapeutic strategies in the treatment of cancer and inflammatory diseases.